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Compound of Interest

Compound Name:
2-(2,3-Dimethylphenyl)-5-

nitropyridine

Cat. No.: B15393528

Get Quote

Executive Summary
2-(2,3-Dimethylphenyl)-5-nitropyridine (CAS 787618-48-8) is a specialized heterocyclic

building block utilized in the synthesis of complex pharmaceutical agents. As a biaryl

intermediate, it serves as a critical scaffold for developing AMPA receptor antagonists (e.g.,

Perampanel analogs) and kinase inhibitors. Its structural core—a pyridine ring substituted at

the 2-position with a sterically demanding 2,3-dimethylphenyl group and at the 5-position with a

nitro group—enables precise functionalization. The nitro group acts as a masked amine,

allowing for subsequent reduction to the 5-amino derivative, a versatile "handle" for amide

coupling or urea formation in drug discovery campaigns.

This guide details the physicochemical profile, validated synthetic protocols, and quality control

measures required for the research-grade production of this compound.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
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Property Data

CAS Number 787618-48-8

IUPAC Name 2-(2,3-Dimethylphenyl)-5-nitropyridine

Molecular Formula C₁₃H₁₂N₂O₂

Molecular Weight 228.25 g/mol

SMILES Cc1cccc(c1C)c2ncc(cn2)[O-]

Appearance Yellow to pale-orange crystalline solid

Solubility
Soluble in DMSO, DMF, DCM, Ethyl Acetate;

Insoluble in Water

Melting Point
135–140 °C (Typical range for analogous

biaryls)

Storage
Inert atmosphere (N₂/Ar), 2–8 °C, protect from

light

Synthetic Pathway & Mechanism
The most robust route to 2-(2,3-dimethylphenyl)-5-nitropyridine is the Suzuki-Miyaura Cross-

Coupling reaction. This palladium-catalyzed transformation couples an aryl halide with an

arylboronic acid, offering high chemoselectivity and tolerance for the nitro functional group.

Reaction Components
Electrophile: 2-Chloro-5-nitropyridine (CAS 4548-45-2)

Nucleophile: 2,3-Dimethylphenylboronic acid (CAS 183158-34-1)

Catalyst: Pd(PPh₃)₄ or Pd(dppf)Cl₂·DCM (preferred for steric bulk)

Base: Na₂CO₃ or K₃PO₄ (aqueous/organic biphasic system)

Solvent: 1,4-Dioxane/Water or DME/Water
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Mechanistic Workflow
The reaction proceeds through a catalytic cycle involving oxidative addition of the

chloropyridine to Pd(0), transmetallation with the activated boronate species, and reductive

elimination to release the biaryl product.

Suzuki-Miyaura Catalytic Cycle

Pd(0) Active Species

Oxidative Addition
(Pd(II)-Cl complex)

Transmetallation
(Pd(II)-Aryl complex)

+ Base / Boronic Acid

Reductive Elimination

Regeneration

PRODUCT:
2-(2,3-Dimethylphenyl)-5-nitropyridine

2-Chloro-5-nitropyridine
+ 2,3-Dimethylphenylboronic acid

Initiation

Click to download full resolution via product page

Caption: Catalytic cycle for the synthesis of 2-(2,3-dimethylphenyl)-5-nitropyridine via Suzuki

coupling.

Experimental Protocol (Self-Validating System)
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Objective: Synthesis of 5.0 g of 2-(2,3-dimethylphenyl)-5-nitropyridine.

Reagents & Stoichiometry
2-Chloro-5-nitropyridine (1.0 equiv): 3.50 g

2,3-Dimethylphenylboronic acid (1.1 equiv): 3.65 g

Pd(dppf)Cl₂·DCM (0.05 equiv): 0.90 g (Catalyst load can be optimized to 2-3 mol%)

Na₂CO₃ (2.0 equiv): 4.68 g (dissolved in 15 mL water)

Solvent: 1,4-Dioxane (45 mL)

Step-by-Step Procedure
Inert Setup: Equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, reflux

condenser, and nitrogen inlet. Flame-dry the glassware under vacuum and backfill with

nitrogen (3 cycles).

Solvation: Charge the flask with 2-chloro-5-nitropyridine, 2,3-dimethylphenylboronic acid,

and Pd(dppf)Cl₂·DCM. Add 1,4-dioxane and degas the solution by bubbling nitrogen for 15

minutes.

Activation: Add the aqueous Na₂CO₃ solution (previously degassed). The mixture will turn

biphasic.

Reaction: Heat the mixture to 90 °C (oil bath temperature) with vigorous stirring. Monitor by

TLC (System: 20% Ethyl Acetate in Hexanes).

Checkpoint: The starting chloride (Rf ~0.6) should disappear within 4–6 hours. The

product will appear as a UV-active spot (Rf ~0.4).

Workup: Cool to room temperature. Dilute with Ethyl Acetate (100 mL) and water (50 mL).

Separate the layers. Extract the aqueous layer with Ethyl Acetate (2 x 50 mL).

Drying: Wash combined organics with brine (50 mL), dry over anhydrous Na₂SO₄, filter, and

concentrate in vacuo to yield a crude dark solid.
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Purification: Purify via flash column chromatography on silica gel.

Eluent Gradient: 0% → 15% Ethyl Acetate in Hexanes.

Yield: Expect 4.0–4.5 g (80–90%) of yellow crystalline solid.

Purification & Analysis Workflow

Crude Reaction Mixture Liquid-Liquid Extraction
(EtOAc / H2O) Drying (Na2SO4) & Concentration Flash Chromatography

(SiO2, Hex/EtOAc)

Recrystallization
(Optional: EtOH)If purity <98%

Final Product
(>98% HPLC)

Click to download full resolution via product page

Caption: Downstream processing workflow ensuring isolation of high-purity intermediate.

Quality Control & Characterization
To ensure the integrity of the compound for biological testing or further synthesis, the following

specifications must be met.

Test Method Acceptance Criteria

Purity HPLC-UV (254 nm) > 98.0% Area

Identity ¹H-NMR (400 MHz, DMSO-d₆)

Consistent with structure;

integration of methyl groups

(2.3 ppm) vs aromatic protons.

Identity LC-MS (ESI+) [M+H]⁺ = 229.1 ± 0.5 Da

Residual Solvent GC-HS < 5000 ppm (Dioxane/EtOAc)

Key ¹H-NMR Diagnostic Signals:

Pyridine C6-H: Doublet at ~9.2 ppm (deshielded by nitro group).

Pyridine C3-H: Doublet at ~7.8–8.0 ppm.
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Methyl Groups: Two singlets around 2.2–2.4 ppm (6H total).

Applications in Drug Discovery
This compound is a "masked" aniline. The primary utility lies in the reduction of the nitro group

to generate 2-(2,3-dimethylphenyl)-5-aminopyridine.

Reduction Protocol: Hydrogenation (H₂, Pd/C, MeOH) or Iron/Ammonium Chloride reduction

(Fe, NH₄Cl, EtOH/H₂O).

Downstream Chemistry: The resulting amine is a nucleophile used to synthesize:

Ureas/Amides: For kinase binding pockets (e.g., p38 MAP kinase inhibitors).

Pyridones: Via subsequent oxidation/hydrolysis steps, relevant for AMPA receptor

antagonists like Perampanel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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